Cas no 1380300-80-0 (1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride)

• Product Name: 1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride
• CAS No: 1380300-80-0
• MF: C₁₀H₁₈ClF₂N
• MW: 225.706429004669
• CID: 4787791
• Update Time: 2025-08-04

1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride
• 1-(Cyclopropylmethyl)-4,4-difluorocyclohexanamine hydrochloride

• Inchi： 1S/C10H17F2N.ClH/c11-10(12)5-3-9(13,4-6-10)7-8-1-2-8;/h8H,1-7,13H2;1H
• InChI Key： NZMUOGAMBPAYOU-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC(CC1)(CC1CC1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 26

1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride

1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine Hydrochloride: A Comprehensive Overview

The compound 1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride (CAS No. 1380300-80-0) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tertiary amines and features a unique combination of functional groups, including a cyclopropylmethyl group and two fluorine atoms on the cyclohexane ring. The hydrochloride salt form suggests its utility in pharmaceuticals or as an intermediate in organic synthesis.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of fluorine atoms in 1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride makes it an intriguing candidate for exploring these properties. Researchers have demonstrated that fluorinated amines can serve as effective building blocks for constructing bioactive molecules with improved therapeutic indices.

The synthesis of 1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride involves a multi-step process that typically includes nucleophilic substitution, cyclopropanation, and fluorination reactions. The use of advanced catalytic systems and green chemistry principles has enabled the development of more efficient and environmentally friendly routes for its production. These advancements are particularly relevant in the context of increasing regulatory scrutiny on chemical manufacturing processes.

In terms of pharmacological applications, 1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride has shown promise as a precursor for developing novel therapeutics targeting various disease states. For instance, its structural features make it a potential candidate for designing agents with anti-inflammatory, analgesic, or neuroprotective activities. Preclinical studies have indicated that analogs of this compound exhibit favorable pharmacokinetic profiles and selective binding affinities to key cellular receptors.

The stereochemistry of 1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride plays a critical role in determining its biological activity. Recent research has emphasized the importance of stereocontrol in organic synthesis to ensure the production of enantiomerically pure compounds. By leveraging asymmetric catalysis techniques, chemists can now synthesize this compound with high enantiomeric excess, paving the way for its use in chiral resolution studies and enantioselective drug design.

From an analytical standpoint, the characterization of 1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride relies on advanced spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These techniques provide valuable insights into the compound's molecular structure, purity, and stability under different conditions. Additionally, computational chemistry tools like DFT (Density Functional Theory) have been employed to study the electronic properties and reactivity of this compound at the molecular level.

Looking ahead, the integration of machine learning algorithms with traditional medicinal chemistry approaches is expected to revolutionize the development of compounds like 1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride. By analyzing vast datasets from chemical libraries and biological assays, these algorithms can predict optimal structural modifications to enhance drug-like properties. This convergence of disciplines underscores the interdisciplinary nature of modern chemical research.

In conclusion, 1-(Cyclopropylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride (CAS No. 1380300-80-0) represents a compelling example of how innovative synthetic strategies and cutting-edge analytical techniques can drive advancements in chemical science. Its unique structure and versatile functional groups make it a valuable asset in both academic research and industrial applications. As our understanding of this compound continues to grow, so too will its potential to contribute to breakthroughs in medicine and beyond.